2-(nitrooxy)ethyl apovincaminate
2-(nitrooxy)ethyl apovincaminate
Brand Name:
Vulcanchem
CAS No.:
128759-76-2
VCID:
VC0166786
InChI:
InChI=1S/C22H25N3O5/c1-2-22-9-5-10-23-11-8-16-15-6-3-4-7-17(15)24(19(16)20(22)23)18(14-22)21(26)29-12-13-30-25(27)28/h3-4,6-7,14,20H,2,5,8-13H2,1H3/t20-,22+/m1/s1
SMILES:
CCC12CCCN3C1C4=C(CC3)C5=CC=CC=C5N4C(=C2)C(=O)OCCO[N+](=O)[O-]
Molecular Formula:
C22H25N3O5
Molecular Weight:
411.5 g/mol
2-(nitrooxy)ethyl apovincaminate
CAS No.: 128759-76-2
Main Products
VCID: VC0166786
Molecular Formula: C22H25N3O5
Molecular Weight: 411.5 g/mol
| CAS No. | 128759-76-2 |
|---|---|
| Product Name | 2-(nitrooxy)ethyl apovincaminate |
| Molecular Formula | C22H25N3O5 |
| Molecular Weight | 411.5 g/mol |
| IUPAC Name | 2-nitrooxyethyl (15S,19S)-15-ethyl-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18),16-pentaene-17-carboxylate |
| Standard InChI | InChI=1S/C22H25N3O5/c1-2-22-9-5-10-23-11-8-16-15-6-3-4-7-17(15)24(19(16)20(22)23)18(14-22)21(26)29-12-13-30-25(27)28/h3-4,6-7,14,20H,2,5,8-13H2,1H3/t20-,22+/m1/s1 |
| Standard InChIKey | VDHLDQHKSSLLJV-IRLDBZIGSA-N |
| Isomeric SMILES | CC[C@@]12CCCN3[C@@H]1C4=C(CC3)C5=CC=CC=C5N4C(=C2)C(=O)OCCO[N+](=O)[O-] |
| SMILES | CCC12CCCN3C1C4=C(CC3)C5=CC=CC=C5N4C(=C2)C(=O)OCCO[N+](=O)[O-] |
| Canonical SMILES | CCC12CCCN3C1C4=C(CC3)C5=CC=CC=C5N4C(=C2)C(=O)OCCO[N+](=O)[O-] |
| Synonyms | 2-(nitrooxy)ethyl apovincaminate eburnamenine-14 carboxylic acid (2-nitroxyethyl)ester NOEtApoV VA 045 VA-045 |
| PubChem Compound | 164258 |
| Last Modified | Nov 11 2021 |
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